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Introduction

Formyl Peptide Receptor 1 (FPR1) is a G protein-coupled receptor (GPCR) that plays a pivotal
role in the innate immune system.[1] Primarily expressed on myeloid cells such as neutrophils
and monocytes, FPR1 acts as a pattern recognition receptor, detecting N-formylated peptides
released from bacteria or damaged mitochondria.[1] This recognition triggers a cascade of
intracellular signaling events, leading to critical immune responses including chemotaxis,
degranulation, and the production of reactive oxygen species (ROS). This guide provides an in-
depth overview of the core signaling pathways of FPR1, quantitative data on ligand
interactions, and detailed protocols for key experimental assays.

Core Signaling Pathways

Upon ligand binding, FPR1 couples primarily to the Gi class of heterotrimeric G proteins.[2]
This initiates a series of downstream signaling cascades that orchestrate the cellular response.

Gai-Mediated Signaling

The dissociation of the Gai subunit from the Gy dimer is a central event in FPR1 signaling.
Gai inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (CAMP) levels.
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GpBy-Mediated Signaling

The Gy subunit activates several key effector enzymes:

e Phospholipase C (PLC): PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into
inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[2]

o IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored
calcium (Ca2+) into the cytoplasm.

o DAG activates protein kinase C (PKC).[2]

e Phosphoinositide 3-kinase (PI3K): PI3K phosphorylates PIP2 to generate
phosphatidylinositol (3,4,5)-trisphosphate (PIP3), which acts as a second messenger to
activate downstream kinases like Akt.

These initial signaling events converge on several downstream pathways, including the
mitogen-activated protein kinase (MAPK) cascades, such as the extracellular signal-regulated
kinase (ERK) pathway.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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